Cas no 67969-84-0 (3,3-Bis(bromomethyl)pentane)

• Product Name: 3,3-Bis(bromomethyl)pentane
• CAS No: 67969-84-0
• MF: C₇H₁₄Br₂
• MW: 257.994060993195
• MDL: MFCD00039190
• CID: 90399
• PubChem ID: 106258
• Update Time: 2025-07-24

3,3-Bis(bromomethyl)pentane Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(bromomethyl)pentane
• 1 3-DIBROMO-2 2-DIETHYLPROPANE
• 1,3-Dibromo-2,2-diethylpropane
• DTXSID7070927
• 3,3-Bis(bromomethyl)pentane #
• A867152
• FT-0606622
• ZIQNZEFIQWBNHV-UHFFFAOYSA-N
• EINECS 267-985-9
• JY962FT2QY
• Pentane, 3,3-bis(bromomethyl)-
• NS00036324
• SCHEMBL5688955
• 67969-84-0
• AKOS015995473
• DTXCID3045356
• DB-055090

• MDL： MFCD00039190
• Inchi： 1S/C7H14Br2/c1-3-7(4-2,5-8)6-9/h3-6H2,1-2H3
• InChI Key： ZIQNZEFIQWBNHV-UHFFFAOYSA-N
• SMILES： BrCC(CBr)(CC)CC
• BRN： 1697848

Computed Properties

• Exact Mass: 255.94600
• Monoisotopic Mass: 255.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 61.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: White or light brown dissolved solid
• Density: 1.513
• Melting Point: 39-41 ºC
• Boiling Point: 226 ºC
• Flash Point: 96 ºC
• Refractive Index: 1.497
• PSA: 0.00000
• LogP: 3.58260
• Solubility: Insoluble in water
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

3,3-Bis(bromomethyl)pentane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 3,3-Bis(bromomethyl)pentane

Recent Advances in the Application of 3,3-Bis(bromomethyl)pentane (CAS: 67969-84-0) in Chemical Biology and Pharmaceutical Research

3,3-Bis(bromomethyl)pentane (CAS: 67969-84-0) is a brominated organic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its two reactive bromomethyl groups, serves as a valuable building block in the synthesis of complex molecules, including potential drug candidates and bioactive probes. Recent studies have explored its utility in cross-linking reactions, polymer chemistry, and as a precursor for the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 3,3-Bis(bromomethyl)pentane in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the bromomethyl groups of this compound could be efficiently functionalized to create a library of compounds with enhanced binding affinity and selectivity. These findings open new avenues for the development of PPI modulators, which are notoriously difficult to target with traditional small-molecule approaches.

In the field of polymer chemistry, 3,3-Bis(bromomethyl)pentane has been employed as a cross-linking agent to enhance the mechanical properties and stability of polymeric materials. A recent article in Macromolecules (2024) reported the synthesis of a new class of biodegradable polymers using this compound as a key cross-linker. The resulting polymers exhibited improved thermal stability and controlled degradation profiles, making them suitable for applications in drug delivery systems and tissue engineering scaffolds.

Another notable application of 3,3-Bis(bromomethyl)pentane is in the development of fluorescent probes for cellular imaging. A research team at the University of Cambridge (2023) utilized this compound to synthesize a series of bromomethyl-functionalized fluorophores. These probes demonstrated excellent cell permeability and specificity for labeling intracellular targets, providing a powerful tool for studying dynamic biological processes in live cells.

Despite its promising applications, the handling and use of 3,3-Bis(bromomethyl)pentane require careful consideration due to its reactivity and potential toxicity. Recent safety studies have emphasized the importance of proper protective measures and waste disposal protocols when working with this compound. Regulatory agencies are also closely monitoring its use in pharmaceutical manufacturing to ensure compliance with environmental and health standards.

In conclusion, 3,3-Bis(bromomethyl)pentane (CAS: 67969-84-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and versatility make it a key player in the synthesis of novel therapeutic agents, advanced materials, and biological probes. Future research is expected to further expand its applications, particularly in the areas of targeted drug delivery and precision medicine.